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Compound of Interest

Compound Name: 2-Methyl-5-nitrophenol

Cat. No.: B1294729

An In-depth Technical Guide to 2-Methyl-5-
nitrophenol

This technical guide provides a comprehensive overview of 2-Methyl-5-nitrophenol (CAS No.
5428-54-6), a significant chemical intermediate in various industrial applications, including the
synthesis of pharmaceuticals, dyes, and agrochemicals. This document is intended for
researchers, scientists, and professionals in drug development and related fields, offering
detailed information on its molecular structure, physicochemical properties, synthesis protocols,
and key applications.

Molecular Structure and Chemical Formula

2-Methyl-5-nitrophenol, also known by synonyms such as 5-Nitro-o-cresol and 2-Hydroxy-4-
nitrotoluene, is an aromatic organic compound.[1][2][3] Its structure consists of a phenol ring
substituted with a methyl group (-CHs) at the second position and a nitro group (-NO2) at the
fifth position.[3][4] This specific arrangement of functional groups dictates its chemical reactivity
and physical properties.

The molecular formula for 2-Methyl-5-nitrophenol is C7H7NOs.[1][3][4][5]
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Caption: Molecular structure of 2-Methyl-5-nitrophenol.

Physicochemical and Spectroscopic Data

2-Methyl-5-nitrophenol typically appears as a yellow to brown crystalline solid or powder.[1][4]
A summary of its key quantitative properties is presented below.

Table 1: Physicochemical Properties
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Property Value Reference(s)
Identifiers

CAS Number 5428-54-6 [11[3]14]1[5]
Molecular Formula C7H7NOs3 [11[31[41[5]
Molecular Weight 153.14 g/mol [11[3]1[4116]
IUPAC Name 2-methyl-5-nitrophenol [4][6]
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Canonical SMILES

CC1=C(C=C(C=C1)--INVALID-
LINK--[O-])O

[4]16]

Physical Properties

Yellow to brown crystalline

Appearance 1][4

PP powder/solid (i
Melting Point 111-115°C [L][41181[9]
Boiling Point 180 °C @ 15 mmHg [11[4119]

~293.3 °C @ 760 mmHg

(calculated)

[4]

Density

~1.32 g/cm?3 (predicted)

[1]i4]8]

Solubility & pKa

Water Solubility

Insoluble / Limited

[4]

Organic Solvents

Soluble in ethanol, ethyl
acetate; Slightly soluble in

chloroform, methanol

[1]141(°]

pKa

8.68 + 0.19 (predicted)

[4]

Table 2: Spectroscopic Data Summary
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Spectroscopy Type

Key Characteristics

Reference(s)

Mass Spectrometry

Molecular ion peak (M+) at m/z
153. Fragmentation includes
loss of the nitro group (-46
amu) and hydroxyl radical (-17

amu).

[417]

Infrared (IR) Spectroscopy

Data available from NIST and
other databases, showing
characteristic peaks for O-H,
C-H (aromatic and methyl),
and N-O (nitro group)

stretching vibrations.

[6]7]

1H NMR

Spectra available, typically run
in DMSO-de. Shows distinct
signals for the aromatic
protons, the methyl group
protons, and the hydroxyl

proton.

[10][11]

Raman Spectroscopy

Complements IR data,
showing characteristic bands
for aromatic ring breathing
modes and nitro group

vibrations.

[4]

Experimental Protocols: Synthesis

2-Methyl-5-nitrophenol is an important intermediate, and its synthesis is well-documented. A

common laboratory and industrial method involves the diazotization of 2-methyl-5-nitroaniline

followed by hydrolysis.[12][13] A newer process aims to produce it directly from o-toluidine to

improve efficiency and reduce waste.[14][15]

Protocol: Synthesis from 2-Methyl-5-nitroaniline

This protocol is based on the diazotization-hydrolysis of 2-methyl-5-nitroaniline.[12][13]
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Materials:

2-methyl-5-nitroaniline

10% Sulfuric acid (H2S0a4)

Sodium nitrite (NaNO32)

Concentrated Sulfuric acid (H2S0a4)

Water (H20)

Starch-iodide paper

Urea (optional, for destroying excess nitrous acid)

Procedure:

Dissolution: Dissolve 40 g of 2-methyl-5-nitroaniline in 600 ml of refluxing 10% sulfuric acid.
Salt Formation: Cool the solution to 0 °C to allow the amine salt to precipitate.

Diazotization: While maintaining the temperature at 0 °C and with continuous stirring, add 18
g of solid sodium nitrite in small portions. The reaction is complete when a positive test is
observed on starch-iodide paper (indicating the presence of excess nitrous acid).

Hydrolysis: Prepare a vigorously refluxing solution of 800 ml of water and 400 ml of
concentrated sulfuric acid. Add the diazonium salt solution from the previous step to this
refluxing acidic solution at once.

Reaction Completion: Continue refluxing until the evolution of nitrogen gas (gassing) ceases.

Isolation: A solid product (crude 2-methyl-5-nitrophenol) will precipitate. Cool the mixture to
room temperature.

Purification: Collect the crude solid by filtration and dry it. Further purification can be
achieved by recrystallization.
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Caption: Workflow for the synthesis of 2-Methyl-5-nitrophenol.

Applications in Research and Drug Development

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1294729?utm_src=pdf-body-img
https://www.benchchem.com/product/b1294729?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Methyl-5-nitrophenol serves as a versatile chemical intermediate with broad applications.[1]
[16]

» Dye and Pigment Synthesis: It is a crucial precursor in the manufacturing of various
colorants, particularly as an intermediate for hair dye components like 2-Methyl-5-
aminophenol.[1][16][17]

o Pharmaceutical Intermediates: The compound is used as a reactant in the synthesis of
complex pharmaceutical molecules, including pyranocarbazole alkaloids.[1][2][9]

o Agrochemicals: Its structural motifs are incorporated into various agrochemical products.[3]

» Corrosion Inhibition: It has found utility as a corrosion inhibitor, notably in the oil and gas
industry.[1]

The reactivity of its functional groups—the hydroxyl, methyl, and nitro groups—allows for
various chemical transformations, making it a valuable building block in organic synthesis for
creating novel compounds with potential therapeutic activities.[2][16]

Safety and Handling

2-Methyl-5-nitrophenol is classified as a hazardous substance. It is considered toxic if it
comes into contact with skin and harmful if swallowed or inhaled.[4][6] It is also known to cause
serious eye and skin irritation and may lead to respiratory irritation.[6][8] Appropriate personal
protective equipment (PPE), including gloves, safety goggles, and respiratory protection,
should be used when handling this chemical. For detailed safety information, consult the Safety
Data Sheet (SDS).[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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